Cas no 1785564-28-4 (2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid)

• Product Name: 2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid
• CAS No: 1785564-28-4
• MF: C₁₁H₁₀ClFO₂
• MW: 228.647305965424
• CID: 6231816
• PubChem ID: 84792389
• Update Time: 2025-10-31

2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid
• 1785564-28-4
• EN300-1986147
• 2-[1-(4-chloro-2-fluorophenyl)cyclopropyl]acetic acid

• Inchi： 1S/C11H10ClFO2/c12-7-1-2-8(9(13)5-7)11(3-4-11)6-10(14)15/h1-2,5H,3-4,6H2,(H,14,15)
• InChI Key： CNNMBGKRRDNWNM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 228.0353354g/mol
• Monoisotopic Mass: 228.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid

Introduction to 2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid (CAS No. 1785564-28-4) in Modern Chemical Biology and Medicinal Chemistry

2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid, identified by its CAS number 1785564-28-4, represents a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its cyclopropylacetic acid core and a substituted phenyl ring, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both chloro and fluoro substituents on the aromatic ring enhances its electronic properties, making it a promising scaffold for drug discovery.

The structural motif of 2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid is particularly intriguing because it combines a rigid cyclopropyl group with a flexible aromatic system. The cyclopropyl ring, known for its metabolic stability, often serves as a privileged scaffold in medicinal chemistry, improving pharmacokinetic profiles. Meanwhile, the aromatic ring with chloro and fluoro substituents introduces electronic and steric effects that can modulate binding interactions with biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various therapeutic pathways. The compound 2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid has been explored as a potential lead in the design of novel therapeutics. Its unique structural features make it an attractive candidate for further optimization to enhance potency and selectivity. For instance, the combination of the cyclopropyl group and the halogenated aromatic ring provides multiple opportunities for hydrogen bonding, hydrophobic interactions, and π-stacking interactions with biological targets.

One of the most compelling aspects of 2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid is its potential application in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. The structural features of this compound allow it to mimic natural substrates or inhibitors of kinases, thereby disrupting aberrant signaling pathways. Preliminary studies have suggested that derivatives of this scaffold exhibit inhibitory activity against certain kinases, making them promising candidates for further investigation.

Moreover, the compound has shown promise in preclinical models as a tool for studying enzyme mechanisms and drug resistance. Its ability to interact with specific residues on target proteins provides insights into the binding modes of kinase inhibitors. This information is crucial for rational drug design, where understanding the molecular basis of binding can lead to the development of more effective therapeutics.

The synthesis of 2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid presents both challenges and opportunities for synthetic chemists. The cyclopropyl group requires careful handling to prevent ring opening under harsh conditions. However, modern synthetic methodologies have enabled efficient construction of this motif while maintaining high yields and purity. The introduction of chloro and fluoro substituents on the aromatic ring can be achieved through well-established halogenation reactions, allowing for rapid diversification of the scaffold.

The pharmacological profile of 2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid is further enhanced by its solubility characteristics. The presence of carboxylic acid functionality improves water solubility, which is essential for oral bioavailability and intravenous administration. This property makes it an attractive candidate for further development into clinical candidates.

In conclusion, 2-1-(4-chloro-2-fluorophenyl)cyclopropylacetic acid (CAS No. 1785564-28-4) represents a versatile scaffold with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an ideal candidate for designing novel therapeutics targeting various diseases, particularly cancer-related pathways involving kinases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.